Cas no 1492150-59-0 (N-(cyclohex-3-en-1-yl)-6-methylpyrimidin-4-amine)

• Product Name: N-(cyclohex-3-en-1-yl)-6-methylpyrimidin-4-amine
• CAS No: 1492150-59-0
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 5332265
• Update Time: 2025-06-08

N-(cyclohex-3-en-1-yl)-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, N-3-cyclohexen-1-yl-6-methyl-
• N-(cyclohex-3-en-1-yl)-6-methylpyrimidin-4-amine

• Inchi： 1S/C11H15N3/c1-9-7-11(13-8-12-9)14-10-5-3-2-4-6-10/h2-3,7-8,10H,4-6H2,1H3,(H,12,13,14)
• InChI Key： OEGCYRLMSYRGJO-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC(NC2CCC=CC2)=N1

Additional information on N-(cyclohex-3-en-1-yl)-6-methylpyrimidin-4-amine

Comprehensive Overview of N-(cyclohex-3-en-1-yl)-6-methylpyrimidin-4-amine (CAS No. 1492150-59-0)

The compound N-(cyclohex-3-en-1-yl)-6-methylpyrimidin-4-amine (CAS No. 1492150-59-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyrimidine core with a cyclohexenyl substituent, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting metabolic and inflammatory pathways.

In recent years, the search for heterocyclic compounds like N-(cyclohex-3-en-1-yl)-6-methylpyrimidin-4-amine has surged due to their role in developing kinase inhibitors and GPCR modulators. These targets are critical in treating conditions such as cancer, diabetes, and autoimmune diseases. The compound’s CAS No. 1492150-59-0 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry and preclinical studies.

Another area of interest is the compound’s potential in agrochemical innovation. With global emphasis on sustainable farming, pyrimidine derivatives are being explored as eco-friendly pesticide alternatives. The cyclohexenyl moiety in N-(cyclohex-3-en-1-yl)-6-methylpyrimidin-4-amine may enhance bioavailability, a key factor in designing next-generation crop protection agents. This aligns with the growing trend of green chemistry in agrochemical R&D.

From a synthetic perspective, the compound’s structural modularity allows for diverse derivatization, making it a valuable scaffold for high-throughput screening libraries. Laboratories focusing on fragment-based drug design often prioritize such molecules due to their balanced lipophilicity and hydrogen-bonding capacity. These properties are essential for optimizing drug-like characteristics in early-stage discovery.

The analytical characterization of CAS No. 1492150-59-0 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound’s purity and stereochemistry, which are critical for reproducibility in research. As AI-driven molecular modeling gains traction, datasets including N-(cyclohex-3-en-1-yl)-6-methylpyrimidin-4-amine are increasingly used to train algorithms for property prediction.

In conclusion, N-(cyclohex-3-en-1-yl)-6-methylpyrimidin-4-amine represents a promising candidate for multiple industrial and academic applications. Its integration into drug discovery pipelines and agrochemical formulations underscores its interdisciplinary value. Future studies may explore its structure-activity relationships further, unlocking new therapeutic or agricultural potentials.